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Compound of Interest

Compound Name: 3-Fluoro-4-(trifluoromethyl)phenol

Cat. No.: B1333277 Get Quote

Essential Safety and Handling Guide for 3-Fluoro-4-
(trifluoromethyl)phenol
This guide provides immediate, essential safety and logistical information for handling 3-
Fluoro-4-(trifluoromethyl)phenol, tailored for researchers, scientists, and drug development

professionals. The following procedures and data are compiled to ensure the safe handling and

disposal of this chemical in a laboratory setting.

Chemical and Physical Properties
Property Value

Molecular Formula C7H4F4O

Molecular Weight 180.1 g/mol

Appearance White to orange to green powder to lump

CAS Number 219581-07-4

Hazard Identification and GHS Classification
3-Fluoro-4-(trifluoromethyl)phenol is a hazardous substance requiring careful handling. The

following table summarizes its classification and associated hazard statements.
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Hazard Class Hazard Statement

Acute Toxicity, Oral Harmful if swallowed

Skin Corrosion/Irritation Causes severe skin burns and eye damage

Serious Eye Damage/Eye Irritation Causes serious eye damage

Skin Sensitization May cause an allergic skin reaction

Hazardous to the Aquatic Environment, Long-

Term Hazard
Toxic to aquatic life with long lasting effects[1][2]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table

outlines the required personal protective equipment.

Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166, or chemical goggles and a face shield.

[3]

Skin Protection

Chemical-impermeable gloves (inspect prior to

use), and protective clothing to prevent skin

contact.[4][5]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation is experienced. A type

ABEK (EN14387) respirator filter is

recommended.[6]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for laboratory safety. The following

workflow diagram and procedural steps provide a clear guide for operations involving 3-Fluoro-
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4-(trifluoromethyl)phenol.

Preparation

Handling

Accidental Spill

Waste Disposal

Review SDS

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Weigh Chemical in Fume Hood

Transfer to Reaction Vessel

Evacuate Area

If Spill Occurs

Rinse Empty Containers

Absorb with Inert Material

Collect and Place in Sealed Container

Collect Contaminated Materials

Label Waste Container

Dispose via Licensed Service

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1333277?utm_src=pdf-body
https://www.benchchem.com/product/b1333277?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for Safe Handling and Disposal.

Step-by-Step Handling and Disposal Protocol
Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for 3-Fluoro-4-(trifluoromethyl)phenol.[4]

Don Personal Protective Equipment (PPE): Wear the appropriate PPE as specified in the

table above.

Prepare Workspace: Ensure work is conducted in a well-ventilated area, preferably within a

chemical fume hood.[5]

Handling:

Weighing and Transfer: Weigh the chemical in a fume hood. Avoid creating dust.[5] Transfer

the substance carefully to the reaction vessel.

Safe Practices: Avoid contact with skin and eyes.[5] Do not eat, drink, or smoke when using

this product.[7]

In Case of Accidental Release:

Evacuate: Evacuate personnel to a safe area.[5]

Containment: Avoid breathing vapors, mist, or gas.[5]

Clean-up: Pick up and arrange disposal without creating dust. Sweep up and shovel the

material into a suitable, closed container for disposal.[5]

Waste Disposal:

Contaminated Materials: Collect all contaminated materials, including gloves and absorbent

pads, in a designated and properly labeled waste container.
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Disposal Service: Dispose of the chemical waste and contaminated materials through a

licensed professional waste disposal service.[5] Do not allow the product to enter drains.[5]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[4]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[4]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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